Cas no 856214-16-9 (2,4-dihydroxypyridine-3-carboxylic acid)

• Product Name: 2,4-dihydroxypyridine-3-carboxylic acid
• CAS No: 856214-16-9
• MF: C₆H₅NO₄
• MW: 155.108201742172
• MDL: MFCD12828254
• CID: 706678
• PubChem ID: 54725331
• Update Time: 2025-11-01

2,4-dihydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,2-dihydro-4-hydroxy-2-oxo-
• 1,2-dihydro-4-hydroxy-2-oxo-3-Pyridinecarboxylic acid
• 2,4-dihydroxynicotinic acid
• 2,4-DIHYDROXYNICTINICACID
• 4-hydroxy-2-oxo-1H-pyridine-3-carboxylic acid
• 2,4,6-TRINITROTOLUENEWETTED
• 2,4-dihydroxypyridine-3-carboxylic acid
• 1,2-Dihydro-4-hydroxy-2-oxo-3-pyridinecarboxylic acid (ACI)
• Nicotinic acid, 2,4-dihydroxy- (3CI)

• MDL： MFCD12828254
• Inchi： 1S/C6H5NO4/c8-3-1-2-7-5(9)4(3)6(10)11/h1-2H,(H,10,11)(H2,7,8,9)
• InChI Key： NCFANHSNOFEDEJ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(O)C=CNC1=O)O

Computed Properties

• Exact Mass: 155.02200
• Monoisotopic Mass: 155.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2

Experimental Properties

• Density: 1.708
• Boiling Point: 370.878°C at 760 mmHg
• Flash Point: 178.101°C
• Refractive Index: 1.658
• PSA: 90.65000
• LogP: 0.19100

2,4-dihydroxypyridine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,4-dihydroxypyridine-3-carboxylic acid

Recent Advances in the Study of 2,4-Dihydroxypyridine-3-carboxylic Acid (CAS: 856214-16-9)

2,4-Dihydroxypyridine-3-carboxylic acid (CAS: 856214-16-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its pyridine core with hydroxyl and carboxylic acid functional groups, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active compounds, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,4-dihydroxypyridine-3-carboxylic acid exhibit potent inhibitory activity against bacterial DNA gyrase, suggesting its potential as a lead compound for novel antibiotic development. The research team synthesized a series of analogs and found that specific substitutions at the 5-position of the pyridine ring significantly enhanced antibacterial activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).

In the field of oncology, recent preclinical investigations have revealed that metal complexes incorporating 2,4-dihydroxypyridine-3-carboxylic acid show promising antitumor activity. A 2024 study in Bioorganic Chemistry reported that ruthenium(II) complexes with this ligand exhibited selective cytotoxicity against triple-negative breast cancer cell lines while showing minimal toxicity toward normal cells. The researchers attributed this selectivity to the compound's ability to disrupt cancer cell metabolism through inhibition of key enzymatic pathways.

The compound's potential in neurodegenerative disease treatment has also been explored. A 2023 Nature Communications paper described how 2,4-dihydroxypyridine-3-carboxylic acid derivatives function as modulators of α-synuclein aggregation, potentially offering a new therapeutic approach for Parkinson's disease. The study employed advanced computational modeling combined with biochemical assays to elucidate the structure-activity relationship of these derivatives.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable methods for producing 2,4-dihydroxypyridine-3-carboxylic acid. A 2024 Green Chemistry publication introduced a biocatalytic route using engineered enzymes that achieved an 85% yield improvement over traditional chemical synthesis methods, while significantly reducing environmental impact.

Ongoing clinical trials are evaluating the safety and efficacy of drug candidates derived from this scaffold, particularly in the treatment of resistant bacterial infections and certain cancer types. As research continues to uncover new applications and optimize the pharmacological properties of 2,4-dihydroxypyridine-3-carboxylic acid derivatives, this compound is poised to play an increasingly important role in drug discovery and development pipelines.